Cas no 62552-51-6 (Thiourea, N-butyl-N'-tridecyl-)
62552-51-6 structure
Product Name:Thiourea, N-butyl-N'-tridecyl-
CAS No:62552-51-6
MF:C18H38N2S
MW:314.572723865509
CID:440546
PubChem ID:20322724
Update Time:2025-04-19
Thiourea, N-butyl-N'-tridecyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-butyl-N'-tridecyl-
- 1-butyl-3-tridecylthiourea
- N-Butyl-N'-tridecylthiourea
- SCHEMBL11596632
- 62552-51-6
- DTXSID60605252
-
- Inchi: 1S/C18H38N2S/c1-3-5-7-8-9-10-11-12-13-14-15-17-20-18(21)19-16-6-4-2/h3-17H2,1-2H3,(H2,19,20,21)
- InChI Key: GIYBJONTXSFUCG-UHFFFAOYSA-N
- SMILES: S=C(NCCCC)NCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 314.27584
- Monoisotopic Mass: 314.27557039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 24.06
Thiourea, N-butyl-N'-tridecyl- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
62552-51-6 (Thiourea, N-butyl-N'-tridecyl-) Related Products
- 109-46-6(1,3-Dibutyl-2-thiourea)
- 21071-27-2(1-Hexyl-2-thiourea)
- 3098-03-1(1-Heptyl-2-thiourea)
- 34853-57-1(1,3-Dioctyl-2-Thiourea)
- 1516-32-1(1-Butyl-2-thiourea)
- 13281-03-3(1-Octyl-2-thiourea)
- 21071-28-3(N,N'-Dihexylthiourea)
- 24827-74-5(1-Decyl-2-thiourea)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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